Cas no 4627-10-5 (Vinylboronic acid 2-methyl-2,4-pentanediol ester)

Vinylboronic acid 2-methyl-2,4-pentanediol ester Properties

Names and Identifiers

• 1,3,2-Dioxaborinane,2-ethenyl-4,4,6-trimethyl-
• 2-ethenyl-4,4,6-trimethyl-1,3,2-dioxaborinane
• Vinylboronsäure-2-methyl-2,4-pentandiolester
• SCHEMBL585758
• Vinylboronic acid 2-methyl-2,4-pentanediol ester
• AKOS025309982
• AI3-51941
• D84721
• DTXSID90963534
• 4,4,6-Trimethyl-2-vinyl-1,3,2-dioxaborinane
• EINECS 225-039-2
• Vinylboronic acid 2-methyl-2,4-pentanediol ester, contains phenothiazine as stabilizer, 95%
• 4,4,6-TRIMETHYL-2-VINYL-1,3,2- DIOXABORINANE
• AB02713
• MFCD00066915
• 4627-10-5
• 4,4,6-TRIMETHYL-2-VINYL-1,3,2-DIOXABORINANE STABILIZED WITH 5-10%THF
• 4,4,6-TRIMETHYL-2-VINYL-1,3,2-DIOXABORINANE,VINYLBORONS?URE-2-METHYL-2,4-PENTANDIOLESTER
• NS00046592
• VINYLBORONIC ACID 2-METHYL-2,4-PENTANED&amp
• LFOAVJXWGLVDDI-UHFFFAOYSA-N
• 2-V
• 1,3,2-Dioxaborinane, 2-ethenyl-4,4,6-trimethyl-
• +Expand

• MDL： MFCD00066915
• InChIKey： LFOAVJXWGLVDDI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H15BO2/c1-5-9-10-7(2)6-8(3,4)11-9/h5,7H,1,6H2,2-4H3
• SMILES： C=CB1OC(C)CC(C)(C)O1

Computed Properties

• Exact Mass: 154.11700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.117
• Heavy Atom Count: 11
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 1.80380
• PSA: 18.46000
• Refractive Index: n20/D 1.429
• Boiling Point: 69-70 ºC (35 Torr)
• Vapor Pressure: 6.4±0.3 mmHg at 25°C
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Density: 0.893 g/mL at 25 °C

Vinylboronic acid 2-methyl-2,4-pentanediol ester Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Instruction： 36/37
• Risk Phrases：R10; R43
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226-H317
• Warning Statement： P280
• Storage Condition：2-8°C
• Risk Phrases： 10-43
• Signal Word：Warning

Vinylboronic acid 2-methyl-2,4-pentanediol ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%